Cas no 312-66-3 (1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate))

• Product name: 1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate)
• CAS No: 312-66-3
• MF: C₁₁H₉O₃F₇S
• MW: 354.24116
• MDL: MFCD00401637
• CID: 293467
• PubChem ID: 2063399

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate)
• 2,2,3,3,3,4,4,4-Heptafluorobutyl p-toluenesulfonate
• 2,2,3,3,4,4,4-Heptafluorobutyl p-toluenesulfonate
• 2,2,3,3,4,4,4-heptafluorobutyl 4-methylbenzenesulfonate
• MFCD00401637
• 2,2,3,3,4,4,4-heptafluorobutyl4-methylbenzenesulfonate
• heptafluorobutyl-p-toluenesulphonate
• 2,2,3,3,4,4,4-heptafluorobutyl-p-toluenesulfonate
• 2,2,3,3,4,4,4-HEPTAFLUOROBUTYLP-TOLUENESULFONATE
• FT-0676106
• NS00111901
• CBDivE_004876
• 4-methylbenzenesulfonic acid 2,2,3,3,4,4,4-heptafluorobutyl ester
• A820779
• DTXSID90366248
• 312-66-3
• 2,2,3,3,4,4,4-heptakis(fluoranyl)butyl 4-methylbenzenesulfonate
• 1H,1H-Heptafluorobutyl 4-toluenesulphonate
• AKOS015840419
• 2,2,3,3,4,4,4-heptafluorobutyl 4-methylbenzene-1-sulfonate

• MDL： MFCD00401637
• Inchi： InChI=1S/C11H9F7O3S/c1-7-2-4-8(5-3-7)22(19,20)21-6-9(12,13)10(14,15)11(16,17)18/h2-5H,6H2,1H3
• InChI Key： NVBRUIASHQWABC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 354.01600
• Monoisotopic Mass: 354.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 3.9

Experimental Properties

• Density: 1,4 g/cm3
• Boiling Point: 118-120°C
• Flash Point: >110°C
• Refractive Index: 1.421
• PSA: 51.75000
• LogP: 4.61400

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

1-Butanol,2,2,3,3,4,4,4-heptafluoro-, 1-(4-methylbenzenesulfonate) Customs Data

• HS CODE：2905590090
• Customs Data：

  China Customs Code:

  2905590090

  Overview:

  2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%